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Compound of Interest

Compound Name: Propio-D5-phenone

Cat. No.: B1490012 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of Propio-D5-phenone, a deuterated aromatic ketone. Adherence to these

procedures will help mitigate risks and ensure that waste is managed in a safe and responsible

manner.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle Propio-D5-phenone with

appropriate care in a controlled laboratory environment.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling Propio-D5-phenone.[1][2] This includes:

Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles.[2][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: In case of inadequate ventilation or the potential for inhalation of

vapors, use a NIOSH-approved respirator.[1][2]
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Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure.[1][2]

Emergency Procedures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek immediate

medical attention.[2][4]

Skin Contact: In case of contact, immediately wash the affected area with soap and plenty of

water. Remove contaminated clothing.[2][3][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice.[2][3][4]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][4]

II. Chemical and Physical Properties
Understanding the properties of Propio-D5-phenone is essential for its safe handling and

disposal.
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Property Value

CAS Number 54419-23-7[5][6]

Molecular Formula C₉D₅H₅O[6]

Molecular Weight 139.21 g/mol [6]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 218 °C (424 °F)[2]

Melting Point 17-19 °C (63-66 °F)[2]

Flash Point 92 °C (198 °F)[2]

Density 1.009 g/mL[2]

Solubility
Insoluble in water. Soluble in organic solvents.

[7]

III. Step-by-Step Disposal Protocol
The disposal of Propio-D5-phenone must be conducted in accordance with all local, regional,

and national environmental regulations. This protocol provides a general framework for its

disposal as a hazardous chemical waste.

Step 1: Waste Identification and Segregation

Propio-D5-phenone should be classified as a non-halogenated organic solvent waste.[8]

Do not mix it with halogenated solvents or other incompatible waste streams. Keep it in a

dedicated, properly labeled waste container.

Step 2: Containerization

Use a chemically resistant container made of a material suitable for storing organic solvents

(e.g., glass or polyethylene).

The container must be in good condition, with a secure, leak-proof cap.
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Label the container clearly as "Hazardous Waste," and include the full chemical name:

"Propio-D5-phenone." Also, list any other constituents of the waste mixture.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.[9]

This area should be away from heat, sparks, and open flames.[2]

Ensure secondary containment is in place to capture any potential leaks or spills.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with the complete chemical name and any other relevant information about the

waste.

Most hazardous waste is either incinerated at a permitted facility or blended for fuel recovery.

[10]

Important Considerations:

Small Quantities: For very small quantities, consult your institution's specific guidelines.

Some institutions may have procedures for the disposal of small amounts of laboratory

chemicals.

Deuterated Compounds: While deuterium itself is a stable isotope and not considered a

hazardous material, Propio-D5-phenone's properties are primarily determined by the

propiophenone structure, which is treated as a hazardous chemical.[1]

Aromatic Ketones: Aromatic compounds and ketones are generally not suitable for drain

disposal.[11]

IV. Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of Propio-D5-
phenone.

Laboratory Operations

Waste Handling and Segregation

Containerization and Storage

Final Disposal

Use of Propio-D5-phenone in Experiment

Generation of Waste Propio-D5-phenone

Identify as Non-Halogenated Organic Waste

Segregate from Incompatible Waste

Transfer to Labeled, Sealed Container

Store in Designated Hazardous Waste Area

Contact EHS or Licensed Waste Contractor

Arrange for Waste Pickup

Transport to Permitted Disposal Facility
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Click to download full resolution via product page

Caption: Disposal workflow for Propio-D5-phenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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